Cas no 6477-44-7 (L-Apiose)

L-Apiose structure
L-Apiose structure
Product Name:L-Apiose
CAS No:6477-44-7
MF:C5H10O5
MW:150.129902362823
CID:505975
PubChem ID:55297133
Update Time:2025-04-19

L-Apiose Chemical and Physical Properties

Names and Identifiers

    • L-Apiose
    • Apiose, L-(8CI)
    • D-Api
    • (2S)-2,3,4-trihydroxy-3-(hydroxymethyl)butanal
    • AKOS006372545
    • 6477-44-7
    • L-Apiose in water ~0.9M
    • L-Apiose; Apiose, L- (8CI); (S)-2,3,4-Trihydroxy-3-(hydroxymethyl)butyraldehyde
    • Inchi: 1S/C5H10O5/c6-1-4(9)5(10,2-7)3-8/h1,4,7-10H,2-3H2/t4-/m1/s1
    • InChI Key: AVGPOAXYRRIZMM-SCSAIBSYSA-N
    • SMILES: OC(CO)(CO)[C@@H](C=O)O

Computed Properties

  • Exact Mass: 150.053
  • Monoisotopic Mass: 150.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98A^2
  • XLogP3: -3.1

Experimental Properties

  • PSA: 97.99000
  • LogP: -2.73810

L-Apiose Pricemore >>

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